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Compound of Interest

Compound Name: Methyl 2-ethyl-3-methylbutyrate

Cat. No.: B8614289

A Note on the Target Compound: While the initial request specified "Methyl 2-ethyl-3-
methylbutyrate,” publicly available research and commercial data predominantly focus on the
closely related and widely utilized fragrance ingredient, Ethyl 2-methylbutyrate. This document
will, therefore, provide detailed application notes and protocols for Ethyl 2-methylbutyrate (also
known as ethyl 2-methylbutanoate), a compound with significant application in the fragrance
industry.

Introduction to Ethyl 2-Methylbutyrate

Ethyl 2-methylbutyrate is a fatty acid ethyl ester recognized for its potent, diffusive, and fruity
aroma.[1][2] It is a key component in the creation of various fruit accords, particularly apple,
pineapple, and plum, and serves as a vibrant top note in many fragrance compositions.[1][3]
Naturally occurring in fruits such as apples, strawberries, and blueberries, this ester provides a
fresh and authentic fruitiness to both fine fragrances and flavor applications.[1][2] Its chemical
structure and properties make it a versatile ingredient for perfumers seeking to impart a crisp,
green, and fruity character to their creations.

Physicochemical and Olfactory Properties

The following table summarizes the key quantitative data for ethyl 2-methylbutyrate, providing a
comprehensive overview for researchers and formulators.
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Property Value Reference
Chemical Name ethyl 2-methylbutanoate [1]
Ethyl 2-methylbutyrate, Ethyl
Synonyms [1]
alpha-methylbutyrate
CAS Number 7452-79-1 [1]
Molecular Formula C7H1402 [1]
Molecular Weight 130.18 g/mol [1]
Appearance Colorless oily liquid [2]
Fruity, green, apple, pineapple
Odor Profile V9 ppie. P PP
skin, diffusive
Strong, radiant top note with
Odor Strength ) -
high diffusion
Boiling Point 129 °C
Vapor Pressure 7.4657 hPa
Log Pow 1.6
FEMA Number 2443 [1]
Use Level in Perfumery 0.1% - 2%
Tenacity on Blotter 30 minutes

Experimental Protocols
Synthesis of Ethyl 2-Methylbutyrate via Fischer

Esterification

This protocol details the synthesis of ethyl 2-methylbutyrate through the acid-catalyzed

esterification of 2-methylbutyric acid with ethanol.

Materials and Reagents:

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://www.pac.gr/bcm/uploads/sensory-evaluation-techniques-(2).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8614289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o 2-Methylbutyric acid

o Ethanol (anhydrous)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (5% aqueous solution)

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

o Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine 2-methylbutyric acid and a molar excess of anhydrous ethanol (typically
2-3 equivalents).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately
1-2% of the weight of the carboxylic acid) to the reaction mixture while stirring.

o Reflux: Heat the mixture to reflux using a heating mantle and maintain the reflux for 2-4
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or
gas chromatography (GC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel.
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» Neutralization: Wash the organic layer sequentially with a 5% sodium bicarbonate solution to
neutralize the excess acid, followed by water, and finally with brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate.

 Purification: Filter to remove the drying agent and purify the crude ethyl 2-methylbutyrate by
fractional distillation to obtain the final product.

Reaction
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Synthesis workflow for Ethyl 2-Methylbutyrate.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines a general method for the analysis of ethyl 2-methylbutyrate in a fragrance
mixture.

Instrumentation and Consumables:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for fragrance analysis (e.g., HP-5MS, DB-5)
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e Helium (carrier gas)

e Autosampler vials

e Solvent (e.g., ethanol, hexane)
Sample Preparation:

» Prepare a stock solution of ethyl 2-methylbutyrate of a known concentration in the chosen
solvent.

o Create a series of calibration standards by diluting the stock solution to different
concentrations.

e For unknown samples, dilute an appropriate amount in the solvent to fall within the
calibration range.

GC-MS Parameters:

Parameter Setting
Injection Volume 1L
Injector Temperature 250 °C
Split Ratio 50:1
Carrier Gas Helium
Flow Rate 1.0 mL/min

Initial temp: 50 °C (hold 2 min), Ramp: 10

Oven Program ) )
°C/min to 250 °C (hold 5 min)

MS Transfer Line Temp 280 °C

lon Source Temp 230 °C

lonization Mode Electron lonization (El) at 70 eV
Mass Range m/z 40-300
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Data Analysis:

« ldentify the ethyl 2-methylbutyrate peak in the chromatogram based on its retention time and
mass spectrum.

e Quantify the amount of ethyl 2-methylbutyrate in the sample by comparing its peak area to
the calibration curve.

Sensory Evaluation Protocol

This protocol describes a method for the sensory evaluation of ethyl 2-methylbutyrate by a
trained panel.

Panelist Selection:

e Select a panel of 10-15 trained individuals with demonstrated olfactory acuity and the ability
to describe and differentiate fragrance notes.

Sample Preparation and Presentation:

o Prepare solutions of ethyl 2-methylbutyrate at different concentrations in a neutral solvent
(e.g., ethanol or dipropylene glycol).

o Dip smelling strips into the solutions and allow the solvent to evaporate for a consistent
amount of time before evaluation.

o Present the smelling strips to the panelists in a randomized and blind manner.
Evaluation Procedure:

» Panelists are instructed to smell the strips and describe the olfactory characteristics using a
standardized vocabulary (e.qg., fruity, green, apple, pineapple).

e Panelists rate the intensity of the odor on a defined scale (e.g., 1-9, from weak to strong).

e The tenacity (how long the odor lasts) can be evaluated by smelling the strips at different
time intervals (e.g., 15 min, 30 min, 1 hour).
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Data Analysis:

o Collect and analyze the descriptive terms and intensity ratings from the panelists to create
an olfactory profile of the compound.

 Statistical analysis can be used to determine the significance of any perceived differences
between samples.
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Sensory evaluation workflow for fragrance ingredients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8614289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

